Ethyl 4-oxo-4-((2-(thiophen-3-yl)ethyl)amino)butanoate
Overview
Description
Ethyl 3-Oxo-4-(thiophene-2-yl)butanoate is a compound with a molecular weight of 212.27 . Another similar compound, Ethyl 4-oxo-4-(2-thienyl)butanoate, has a molecular formula of C10H12O3S .
Synthesis Analysis
While specific synthesis methods for “Ethyl 4-oxo-4-((2-(thiophen-3-yl)ethyl)amino)butanoate” were not found, a series of ethyl-2-(substituted benzylideneamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives were synthesized using Gewald synthesis .Molecular Structure Analysis
The molecular structure of Ethyl 4-oxo-4-(2-thienyl)butanoate has an average mass of 212.266 Da and a monoisotopic mass of 212.050720 Da .Physical And Chemical Properties Analysis
Ethyl 4-oxo-4-(2-thienyl)butanoate has a density of 1.2±0.1 g/cm3, a boiling point of 334.1±22.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.7 mmHg at 25°C .Scientific Research Applications
Ethyl 4-oxo-4-((2-(thiophen-3-yl)ethyl)amino)butanoate: Scientific Research Applications
Antiviral Research: Compounds with structures similar to Ethyl 4-oxo-4-((2-(thiophen-3-yl)ethyl)amino)butanoate have shown potential in antiviral studies. For instance, derivatives containing five-membered heteroaryl amines have exhibited antiviral activity against viruses such as the Newcastle disease virus, comparable to established antiviral drugs like Ribavirin .
Pain Management Studies: Analogous compounds have been synthesized and evaluated for their antinociceptive (pain-relieving) properties. This suggests that Ethyl 4-oxo-4-((2-(thiophen-3-yl)ethyl)amino)butanoate could be explored for its potential efficacy in pain management and as a lead molecule for developing new analgesics .
Chemical Synthesis and Modification: The compound’s structure is conducive to chemical modifications, which can lead to the synthesis of novel molecules with potential therapeutic applications. Its core structure can serve as a building block for creating diverse chemical entities .
Pharmacokinetics and Drug Development: The physicochemical properties such as log P (partition coefficient), boiling point, melting point, and vapor pressure of similar compounds are studied to understand their behavior in biological systems, which is crucial for drug design and development .
Mechanism of Action
Target of Action
Thiophene-based analogs, which this compound is a part of, have been studied extensively for their potential biological activity . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Mode of Action
It’s known that thiophene derivatives interact with various biological targets to exert their effects . More research is needed to elucidate the exact interactions of this compound with its targets.
Biochemical Pathways
Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . The exact pathways and downstream effects of this compound remain to be explored.
Result of Action
Thiophene derivatives are known to exhibit a variety of pharmacological properties . The specific effects of this compound at the molecular and cellular level need further investigation.
properties
IUPAC Name |
ethyl 4-oxo-4-(2-thiophen-3-ylethylamino)butanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO3S/c1-2-16-12(15)4-3-11(14)13-7-5-10-6-8-17-9-10/h6,8-9H,2-5,7H2,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKACRUMPXJYIHV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(=O)NCCC1=CSC=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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